4-(2,2,2-Trifluoroethoxy)benzo[b]thiophene-6-carboxylic acid

• Molecular Formula: C11H7F3O3S
• Molecular Weight: 276.23 g/mol
• IUPAC Name: 4-(2,2,2-trifluoroethoxy)-1-benzothiophene-6-carboxylic acid
• InChI: InChI=1S/C11H7F3O3S/c12-11(13,14)5-17-8-3-6(10(15)16)4-9-7(8)1-2-18-9/h1-4H,5H2,(H,15,16)
• InChI Key: JYRNLQPXWVNNEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=CC(=CC(=C21)OCC(F)(F)F)C(=O)O

Description

4-(2,2,2-Trifluoroethoxy)benzo[b]thiophene-6-carboxylic acid is a compound that belongs to the class of benzo[b]thiophenes, which are heterocyclic compounds containing a benzene ring fused to a thiophene ring. This compound is characterized by the presence of a trifluoroethoxy group and a carboxylic acid group, making it a valuable intermediate in organic synthesis and pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,2,2-Trifluoroethoxy)benzo[b]thiophene-6-carboxylic acid typically involves the introduction of the trifluoroethoxy group and the carboxylic acid group onto the benzo[b]thiophene core. One common method involves the reaction of 4-hydroxybenzo[b]thiophene with 2,2,2-trifluoroethanol in the presence of a suitable catalyst to form the trifluoroethoxy derivative. This intermediate is then subjected to carboxylation reactions to introduce the carboxylic acid group .

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced catalytic systems and continuous flow reactors to enhance reaction efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-(2,2,2-Trifluoroethoxy)benzo[b]thiophene-6-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the benzo[b]thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce alcohols or aldehydes .

Scientific Research Applications

4-(2,2,2-Trifluoroethoxy)benzo[b]thiophene-6-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules and materials.

Biology: The compound is used in the study of biological pathways and enzyme interactions.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: The compound is utilized in the development of advanced materials, such as organic semiconductors and light-emitting diodes

Comparison with Similar Compounds

Similar Compounds

6-(Trifluoromethyl)benzo[b]thiophene-2-carboxylic acid: Similar in structure but with a trifluoromethyl group instead of a trifluoroethoxy group.

3-Chloro-6-fluoro-benzo[b]thiophene-2-carboxylic acid: Contains chloro and fluoro substituents, offering different reactivity and properties.

Uniqueness

4-(2,2,2-Trifluoroethoxy)benzo[b]thiophene-6-carboxylic acid is unique due to the presence of the trifluoroethoxy group, which imparts distinct electronic and steric effects. This makes it a valuable compound for designing molecules with specific biological and chemical properties .